Polyoxyethylenesorbitan monolaurate
Polyoxyethylenesorbitan monolaurate
Polysorbate 20, also known as tween 60 or polysorbic acid, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Polysorbate 20 is considered to be a practically insoluble (in water) and relatively neutral molecule. Polysorbate 20 has been primarily detected in urine. Within the cell, polysorbate 20 is primarily located in the membrane (predicted from logP) and cytoplasm. Polysorbate 20 has a mild, alcohol, and bitter taste.
Sorbitan mono-9-octadecanoate poly(oxy-1,2-ethanediyl) derivatives; complex mixtures of polyoxyethylene ethers used as emulsifiers or dispersing agents in pharmaceuticals.
Sorbitan mono-9-octadecanoate poly(oxy-1,2-ethanediyl) derivatives; complex mixtures of polyoxyethylene ethers used as emulsifiers or dispersing agents in pharmaceuticals.
Brand Name:
Vulcanchem
CAS No.:
9005-64-5
VCID:
VC0197217
InChI:
InChI=1S/C26H50O10/c1-2-3-4-5-6-7-8-9-10-11-24(30)34-19-18-31-20-22(32-15-12-27)26-25(35-17-14-29)23(21-36-26)33-16-13-28/h22-23,25-29H,2-21H2,1H3
SMILES:
CCCCCCCCCCCC(=O)OCCOCC(C1C(C(CO1)OCCO)OCCO)OCCO
Molecular Formula:
C26H50O10
Molecular Weight:
522.7 g/mol
Polyoxyethylenesorbitan monolaurate
CAS No.: 9005-64-5
Inhibitors
VCID: VC0197217
Molecular Formula: C26H50O10
Molecular Weight: 522.7 g/mol
CAS No. | 9005-64-5 |
---|---|
Product Name | Polyoxyethylenesorbitan monolaurate |
Molecular Formula | C26H50O10 |
Molecular Weight | 522.7 g/mol |
IUPAC Name | 2-[2-[3,4-bis(2-hydroxyethoxy)oxolan-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl dodecanoate |
Standard InChI | InChI=1S/C26H50O10/c1-2-3-4-5-6-7-8-9-10-11-24(30)34-19-18-31-20-22(32-15-12-27)26-25(35-17-14-29)23(21-36-26)33-16-13-28/h22-23,25-29H,2-21H2,1H3 |
Standard InChIKey | HMFKFHLTUCJZJO-UHFFFAOYSA-N |
Impurities | Since the fatty acids used in the production of cosmetic ingredients frequently contain fatty acids other than the principal acid named, each of the Polysorbates may contain a complex fatty acid moiety. In a study on Polysorbates 20, 40, 60, and 80, 15 different fatty acids were detected. |
SMILES | CCCCCCCCCCCC(=O)OCCOCC(C1C(C(CO1)OCCO)OCCO)OCCO |
Canonical SMILES | CCCCCCCCCCCC(=O)OCCOCC(C1C(C(CO1)OCCO)OCCO)OCCO |
Colorform | Lemon- to amber-colored liquid |
Density | 1.095 g/mL at 25 °C |
Melting Point | Freezing point = 110 °C |
Physical Description | A lemon to amber-coloured oily liquid at 25 °C with a faint characteristic odour liquid Liquid |
Description | Polysorbate 20, also known as tween 60 or polysorbic acid, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Polysorbate 20 is considered to be a practically insoluble (in water) and relatively neutral molecule. Polysorbate 20 has been primarily detected in urine. Within the cell, polysorbate 20 is primarily located in the membrane (predicted from logP) and cytoplasm. Polysorbate 20 has a mild, alcohol, and bitter taste. Sorbitan mono-9-octadecanoate poly(oxy-1,2-ethanediyl) derivatives; complex mixtures of polyoxyethylene ethers used as emulsifiers or dispersing agents in pharmaceuticals. |
Shelf Life | Polysorbates are stable to electrolytes and weak acids and bases; gradual saponification occurs with strong acids and bases. The oleic esters are sensitive to oxidation. Polysorbates are hygroscopic and should be examined for water content prior to use and dried if necessary. Also, in common with other polyoxyethylene surfactants, prolonged storage can lead to the formation of peroxides. |
Solubility | Soluble in water, ethanol, methanol, ethyl acetate and dioxane. Insoluble in mineral oil and petroleum ether Soluble in water, alcohol, ethyl acetate, methanol, dioxane; insoluble in mineral oil, mineral spirits |
Synonyms | Derivatives, Sorbitan Monolaurate, Polyoxyethylene Sorbitan Polyoxyethylene Sorbitan Monolaurate Polysorbate 20 Polysorbate 80 Polysorbates PSML Sorbitan Derivatives Sorbitan Monolaurate, Polyoxyethylene Tween 20 Tween 60 Tween 80 Tween 81 Tween 85 Tweens |
PubChem Compound | 443314 |
Last Modified | Nov 11 2021 |
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